Cas no 13195-79-4 (2,2-Dibromo-1-(4-bromophenyl)ethan-1-one)

2,2-Dibromo-1-(4-bromophenyl)ethan-1-one structure

13195-79-4 structure

Product Name:2,2-Dibromo-1-(4-bromophenyl)ethan-1-one

CAS No:13195-79-4

MF:C₈H₅Br₃O

MW:356.836700201035

MDL:MFCD00017858

CID:86887

PubChem ID:25776

Update Time:2025-04-18

2,2-Dibromo-1-(4-bromophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2,2-Dibromo-1-(4-bromophenyl)ethanone
- 2,2,4'-Tribromoacetophenone
- ALPHA,ALPHA,4-TRIBROMOACETOPHENONE
- ALPHA,ALPHA,PARA-TRIBROMO-ACETOPHENONE
- 2,2,4′-Tribromoacetophenone
- Nsc78440
- Wln: eyevr de
- 4,A,A-TRIBROMOACETOPHENONE
- P,A,A-TRIBROMOACETOPHENONE
- α,α,4'-Tribromoacetophenone
- 2,2,4’-tribromo-acetophenon
- α,α,para-tribromoacetophenone
- Acetophenone, 2,2,4'-tribromo-
- 4'-Bromo-α,α-dibromoacetophenone
- Ethanone,2-dibromo-1-(4-bromophenyl)-
- MFCD00017858
- CS-0243696
- 2,2,4 inverted exclamation mark -Tribromoacetophenone
- Z228591592
- SCHEMBL2096724
- 2,2-dibromo-1-(4-bromophenyl)-ethanone
- 3-07-00-00987 (Beilstein Handbook Reference)
- 13195-79-4
- alpha,alpha,p-Tribromoacetophenone
- UNII-H2T74NH652
- p,alpha,alpha-TRIBROMOACETOPHENONE
- DTXSID90157279
- SY168897
- alpha , alpha ,p-Tribromoacetophenone
- p-bromo-benzoyldibromomethane
- Ethanone, 2,2-dibromo-1-(4-bromophenyl)-
- alpha,alpha,p-Tribromoacetophenone, 97%
- BRN 1949157
- NS00024182
- AKOS001325164
- NSC-78440
- NSC 78440
- EINECS 236-161-0
- EN300-26723
- 4alpha,alpha-Tribromoacetophenone
- FT-0622077
- J-006094
- Acetophenone,2,4'-tribromo-
- 4.alpha.,.alpha.-Tribromoacetophenone
- 2,2-Dibromo-1-(4-bromophenyl)ethan-1-one
- 2,2-bis(bromanyl)-1-(4-bromophenyl)ethanone
- 4,alpha,alpha-Tribromoacetophenone
- H2T74NH652
- A806344
- AS-77093
- 2,4'-Tribromoacetophenone
- KFTUNOVZJWIKFX-UHFFFAOYSA-N
- STL268875
- DB-042076
- MDL： MFCD00017858
- Inchi： 1S/C8H5Br3O/c9-6-3-1-5(2-4-6)7(12)8(10)11/h1-4,8H
- InChI Key： KFTUNOVZJWIKFX-UHFFFAOYSA-N
- SMILES： BrC(C(C1C=CC(=CC=1)Br)=O)Br

Computed Properties

Exact Mass: 353.78900
Monoisotopic Mass: 353.789053
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: nothing
Topological Polar Surface Area: 17.1

Experimental Properties

Color/Form: White crystalline powder
Density: 2.177
Melting Point: 91-94 °C (lit.)
Boiling Point: 333.6°Cat760mmHg
Flash Point: 111.6°C
Refractive Index: 1.675
PSA: 17.07000
LogP: 3.74770
Sensitiveness: Moisture Sensitive
Solubility: Not determined

2,2-Dibromo-1-(4-bromophenyl)ethan-1-one Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H314
Warning Statement： P280-P305+P351+P338-P310
Hazardous Material transportation number：UN 3261 8/PG 2
WGK Germany：3
Hazard Category Code： 34
Safety Instruction： S26-S36/37/39-S45
RTECS：AN0526000
Hazardous Material Identification：
Safety Term：S26;S36/37/39;S45
Packing Group：III
Packing Group：III
Risk Phrases：R34; R36
HazardClass：8
PackingGroup：III

2,2-Dibromo-1-(4-bromophenyl)ethan-1-one Customs Data

HS CODE：2914700090
Customs Data：

China Customs Code:
2914700090

Overview:

2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2,2-Dibromo-1-(4-bromophenyl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-GU648-1g	2,2,4'-Tribromoacetophenone	13195-79-4	97%	1g	￥199.0	2022-02-28
Chemenu	CM367868-5g	2,2-Dibromo-1-(4-bromophenyl)ethanone	13195-79-4	95%+	5g	$86	2022-06-13
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	555770-5G	α,α,	13195-79-4	97%	5G	300.11	2021-05-17
AK Scientific	8036AF-5g	2,2,4'-Tribromoacetophenone	13195-79-4	97%	5g	$93	2023-09-16
AK Scientific	8036AF-25g	2,2,4'-Tribromoacetophenone	13195-79-4	97%	25g	$191	2023-09-16
Enamine	EN300-26723-0.05g	2,2-dibromo-1-(4-bromophenyl)ethan-1-one	13195-79-4	95.0%	0.05g	$19.0	2025-03-21
Enamine	EN300-26723-0.1g	2,2-dibromo-1-(4-bromophenyl)ethan-1-one	13195-79-4	95.0%	0.1g	$19.0	2025-03-21
Enamine	EN300-26723-0.25g	2,2-dibromo-1-(4-bromophenyl)ethan-1-one	13195-79-4	95.0%	0.25g	$19.0	2025-03-21
Enamine	EN300-26723-0.5g	2,2-dibromo-1-(4-bromophenyl)ethan-1-one	13195-79-4	95.0%	0.5g	$19.0	2025-03-21
Enamine	EN300-26723-1.0g	2,2-dibromo-1-(4-bromophenyl)ethan-1-one	13195-79-4	95.0%	1.0g	$20.0	2025-03-21

2,2-Dibromo-1-(4-bromophenyl)ethan-1-one Production Method

Production Method 1

126443-12-7

13195-79-4

123-11-5

Reaction Conditions

1.1R:Bromosuccinimide, C:Cu(CF3SO3)2, S:Me2CO, S:H2O, 3 h, rt
2.1C:Cu(CF3SO3)2, C:150529-93-4, S:Me2CO, 1 h, rt
2.2R:Bromosuccinimide, 30 min, rt

Reference

: Kinetic Resolution of Electron-Deficient Bromohydrins via Copper(II)-Catalyzed C-C Bond Cleavage

By Choudhary, Kavita et al, Journal of Organic Chemistry, 2023, 88(16), 12041-12053

2,2-Dibromo-1-(4-bromophenyl)ethan-1-one Raw materials

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2,2-Dibromo-1-(4-bromophenyl)ethan-1-one Preparation Products

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Cas no 13195-79-4 (2,2-Dibromo-1-(4-bromophenyl)ethan-1-one)

2,2-Dibromo-1-(4-bromophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,2-Dibromo-1-(4-bromophenyl)ethan-1-one Security Information

2,2-Dibromo-1-(4-bromophenyl)ethan-1-one Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,2-Dibromo-1-(4-bromophenyl)ethan-1-one Pricemore >>

2,2-Dibromo-1-(4-bromophenyl)ethan-1-one Production Method

Production Method 1

2,2-Dibromo-1-(4-bromophenyl)ethan-1-one Raw materials

2,2-Dibromo-1-(4-bromophenyl)ethan-1-one Preparation Products

2,2-Dibromo-1-(4-bromophenyl)ethan-1-one Related Literature

Related Categories

13195-79-4 (2,2-Dibromo-1-(4-bromophenyl)ethan-1-one) Related Products